Cas no 2228000-99-3 (tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228000-99-3
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5766742
• PubChem ID: 165826694
• Update Time: 2025-10-30

tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-2006868
• 2228000-99-3
• tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo2.1.1hexane-2-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-13(2,3)19-12(18)17-6-7-4-10(17)8(7)5-9(16)11(14)15/h7-11H,4-6,16H2,1-3H3/t7-,8?,9?,10-/m0/s1
• InChI Key： VZRQTBYZMIVDGA-NFTFJBJSSA-N
• SMILES： FC(C(CC1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 276.16493427g/mol
• Monoisotopic Mass: 276.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo2.1.1hexane-2-carboxylate

Recent Advances in the Study of tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228000-99-3)

The compound tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228000-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, characterized by its unique azabicyclo[2.1.1]hexane scaffold and difluoropropyl moiety, has shown promise as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements in this area is the compound's role in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the rigid bicyclic framework of this molecule provides a stable conformation that enhances binding affinity to specific kinase targets. The presence of the difluoropropyl group further contributes to improved metabolic stability and bioavailability, making it a valuable building block in the design of next-generation kinase inhibitors for oncology and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the synthetic pathways for this compound and its derivatives. The research highlighted an efficient asymmetric synthesis route that yields high enantiomeric purity, which is critical for pharmaceutical applications. The study also reported on the compound's physicochemical properties, including its solubility and stability under various conditions, providing valuable data for formulation development.

Another significant development involves the use of this compound in the development of protease inhibitors. Its structural features, particularly the azabicyclo[2.1.1]hexane core, have been shown to mimic transition states in enzymatic reactions, making it a potent inhibitor of certain proteases involved in viral infections. Preliminary in vitro studies have demonstrated promising activity against viral proteases, suggesting potential applications in antiviral therapy.

Furthermore, recent computational studies have utilized molecular docking and dynamics simulations to predict the binding modes of this compound with various biological targets. These in silico approaches have provided insights into the structural determinants of its activity, guiding the design of more potent and selective derivatives. The integration of computational and experimental data has accelerated the optimization of this scaffold for specific therapeutic applications.

In conclusion, tert-butyl (1S,4R)-5-(2-amino-3,3-difluoropropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228000-99-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Ongoing research continues to explore its potential in various therapeutic areas, with particular emphasis on kinase and protease inhibition. Future studies are expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics.